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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Phenoxy-d5-acetic Acid, ensuring compliance with safety regulations and promoting a secure
laboratory environment. The following procedures are based on established best practices for
chemical waste management.

l. Immediate Safety Considerations

Before handling Phenoxy-d5-acetic Acid, it is crucial to be familiar with its hazard profile.
While specific data for the deuterated form is limited, the safety precautions for Phenoxyacetic
acid should be strictly followed. The compound is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE) is mandatory. Always wear:
o Eye Protection: Safety glasses with side-shields or chemical safety goggles.

» Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves must be inspected prior to
use and disposed of properly after.

« Body Protection: Alab coat or a protective suit to prevent skin contact.

Il. Quantitative Data Summary
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The following table summarizes key quantitative data for Phenoxy-d5-acetic Acid and its non-
deuterated counterpart, Phenoxyacetic Acid. This information is critical for safe handling and

disposal.
Property Phenoxy-d5-acetic Acid Phenoxyacetic Acid
CAS Number 154492-74-7[1][2] 122-59-8[3]
Molecular Formula CsH3DsOs3[1] CsHsOs3[3]
Molecular Weight 157.18 g/mol [2][4] 152.15 g/mol [3]
Melting Point Not available 98-101 °C[5]
Boiling Point Not available 285 °C (decomposes)[3][5]
Solubility in Water Not available Slightly soluble[6]

lll. Step-by-Step Disposal Protocol

The proper disposal of Phenoxy-d5-acetic Acid is a critical step in laboratory safety and
environmental protection. The following protocol outlines the required procedures.

1. Waste Segregation and Collection:

» Designate a specific, clearly labeled, and sealed container for Phenoxy-d5-acetic Acid
waste.

» Do not mix with other chemical waste unless explicitly approved by your institution's
Environmental Health and Safety (EHS) department.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and bases.

2. Spill Management:

 In case of a spill, evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE before attempting to clean the spill.

o For solid spills, carefully sweep up the material to avoid dust formation and place it in the
designated waste container.

o For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and collect the
absorbed material into the waste container.
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e Do not allow the substance to enter drains or sewer systems.
3. Final Disposal:

 All disposal procedures must be conducted through a licensed and approved waste disposal
company.

e One recommended method for disposal is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.
[7]

 Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company for management.[7]

o Always follow local, state, and federal regulations for hazardous waste disposal.

IV. Experimental Workflow and Logical
Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of Phenoxy-d5-acetic Acid.
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Phenoxy-d5-acetic Acid Disposal Workflow
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Caption: Disposal workflow for Phenoxy-d5-acetic Acid.
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Spill Response for Phenoxy-d5-acetic Acid
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Caption: Spill response plan for Phenoxy-d5-acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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